Cas no 1337703-94-2 (3-(5-chloro-2-nitrophenyl)morpholine)

• Product Name: 3-(5-chloro-2-nitrophenyl)morpholine
• CAS No: 1337703-94-2
• MF: C₁₀H₁₁ClN₂O₃
• MW: 242.658941507339
• CID: 6377998
• PubChem ID: 130147384
• Update Time: 2025-05-19

3-(5-chloro-2-nitrophenyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloro-2-nitrophenyl)morpholine
• EN300-1982347
• 1337703-94-2

• Inchi： 1S/C10H11ClN2O3/c11-7-1-2-10(13(14)15)8(5-7)9-6-16-4-3-12-9/h1-2,5,9,12H,3-4,6H2
• InChI Key： HXEQTRKVZYCIMP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1COCCN1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 242.0458199g/mol
• Monoisotopic Mass: 242.0458199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.1Ų

Additional information on 3-(5-chloro-2-nitrophenyl)morpholine

3-(5-Chloro-2-Nitrophenyl)Morpholine: A Comprehensive Overview

3-(5-Chloro-2-Nitrophenyl)Morpholine, also known by its CAS number 1337703-94-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the morpholine family, which is a six-membered ring containing one oxygen atom and two nitrogen atoms. The presence of the chloro and nitro groups on the phenyl ring introduces unique electronic and steric properties, making it a valuable molecule for various applications.

The structure of 3-(5-Chloro-2-Nitrophenyl)Morpholine consists of a morpholine ring fused with a substituted phenyl group. The chloro group at position 5 and the nitro group at position 2 on the phenyl ring create a highly electron-deficient aromatic system. This electronic environment makes the compound highly reactive in certain chemical transformations, particularly in nucleophilic aromatic substitution reactions. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds, such as antifungal and anticancer agents.

One of the most promising applications of 3-(5-Chloro-2-Nitrophenyl)Morpholine lies in its role as a building block for drug discovery. Researchers have explored its ability to form stable complexes with metal ions, which can be exploited in designing metallo-drugs for treating various diseases. For instance, coordination with copper ions has shown potential in inhibiting the growth of cancer cells by inducing oxidative stress.

In addition to its medicinal applications, 3-(5-Chloro-2-Nitrophenyl)Morpholine has been studied for its catalytic properties. The compound has been used as a ligand in transition metal-catalyzed reactions, such as cross-coupling reactions, where it enhances the selectivity and efficiency of the catalytic process. Recent advancements in asymmetric catalysis have further expanded its utility in synthesizing chiral molecules with high enantioselectivity.

The synthesis of 3-(5-Chloro-2-Nitrophenyl)Morpholine involves a multi-step process that typically starts with the preparation of the substituted phenol derivative. The morpholine ring is then introduced through nucleophilic aromatic substitution or other coupling reactions. Optimization of reaction conditions, such as temperature, solvent, and catalysts, has been a focus area for improving yields and purity. Green chemistry approaches, including the use of biodegradable solvents and recyclable catalysts, have also been explored to make the synthesis more sustainable.

The pharmacokinetic properties of 3-(5-Chloro-2-Nitrophenyl)Morpholine have been extensively studied to evaluate its potential as a drug candidate. Preclinical studies indicate that the compound exhibits good bioavailability and low toxicity in animal models. However, further research is needed to fully understand its metabolic pathways and long-term effects on human health.

In conclusion, 3-(5-Chloro-2-Nitrophenyl)Morpholine, with its unique chemical structure and versatile reactivity, continues to be a focal point in chemical research. Its applications span across drug discovery, catalysis, and materials science, making it an essential compound for advancing modern chemistry.